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Compound of Interest

Compound Name: Metoxuron-d6

Cat. No.: B12401455 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Metoxuron-d6

This technical guide provides a comprehensive overview of the physical and chemical

properties of Metoxuron-d6, a deuterated analog of the herbicide Metoxuron. Designed for

researchers, scientists, and professionals in drug development and analytical chemistry, this

document details the compound's characteristics, analytical methodologies, and stability.

Introduction
Metoxuron-d6 is the stable isotope-labeled version of Metoxuron, a phenylurea herbicide. In

this analog, the six hydrogen atoms on the two N-methyl groups are replaced with deuterium.

This isotopic substitution makes Metoxuron-d6 an ideal internal standard for quantitative

analysis of Metoxuron in various matrices, such as environmental and agricultural samples,

using mass spectrometry-based methods.[1] The unlabelled Metoxuron acts as a plant growth

regulator and a pre- and post-emergence herbicide by inhibiting photosynthetic electron

transport at photosystem II.[2][3]

Physical and Chemical Properties
The fundamental physical and chemical properties of Metoxuron-d6 are summarized in the

table below. Data for the unlabelled parent compound, Metoxuron, are also included for

comparison where available.
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Property Metoxuron-d6 Metoxuron (Unlabelled)

Synonyms

3-(3-chloro-4-

methoxyphenyl)-1,1-

bis(trideuteriomethyl)urea; N'-

(3-chloro-4-methoxyphenyl)-

N,N-di(methyl-d3)-urea[4][5]

3-(3-chloro-4-

methoxyphenyl)-1,1-

dimethylurea[2][6][7]

Molecular Formula C₁₀D₆H₇ClN₂O₂[4][5] C₁₀H₁₃ClN₂O₂[2][8]

Molecular Weight 234.71 g/mol [5][6][7] 228.68 g/mol [2]

Accurate Mass 234.1042 Da[4] 228.0665554 Da[2]

CAS Number 2030182-41-1[4][5][6][7] 19937-59-8[4][6][7]

Isotopic Enrichment ≥99 atom % D[6][7] N/A

Appearance Neat solid[4] Solid

Melting Point Not available 124-127 °C[8]

Boiling Point Not available 391.6 ± 42.0 °C (Predicted)[8]

Water Solubility Not available 678 mg/L (23 °C)[8]

SMILES

[2H]C([2H])

([2H])N(C(=O)Nc1ccc(OC)c(Cl

)c1)C([2H])([2H])[2H][4]

CN(C)C(=O)NC1=CC(=C(C=C

1)OC)Cl[2]

Stability and Storage
Storage Conditions: For long-term storage, Metoxuron-d6 should be kept in a refrigerator at

+4°C or between 2-8°C.[4][5] Some suppliers also indicate that storage at room temperature is

acceptable.[6][7]

Stability: The compound is stable if stored under the recommended conditions. It is advised to

re-analyze the chemical purity of the compound after three years of storage before use.[6][7]

Experimental Protocols
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Metoxuron-d6 is primarily used as an internal standard for the quantification of Metoxuron in

complex matrices by liquid chromatography-mass spectrometry (LC-MS). Below is a

generalized protocol for such an analysis.

Objective: To quantify the concentration of Metoxuron in a sample (e.g., soil, water, agricultural

product) using an internal standard calibration method with Metoxuron-d6.

Materials:

Metoxuron analytical standard

Metoxuron-d6 internal standard

LC-MS grade solvents (e.g., acetonitrile, methanol, water)

Formic acid or ammonium formate (for mobile phase modification)

Sample matrix (e.g., soil extract, water sample)

LC-MS system (e.g., a hybrid quadrupole-Orbitrap or triple quadrupole mass spectrometer)

[9][10]

Methodology:

Preparation of Standard Solutions:

Prepare a stock solution of Metoxuron and a separate stock solution of Metoxuron-d6 in a

suitable solvent like acetonitrile.

Create a series of calibration standards by serially diluting the Metoxuron stock solution.

Spike each calibration standard and the quality control (QC) samples with a fixed

concentration of the Metoxuron-d6 internal standard stock solution.

Sample Preparation:

Extract Metoxuron from the sample matrix using an appropriate method (e.g., QuEChERS

for food samples, solid-phase extraction for water).
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Evaporate the solvent from the extract and reconstitute it in the initial mobile phase.

Add the same fixed concentration of the Metoxuron-d6 internal standard to the prepared

sample extracts before analysis.

LC-MS/MS Analysis:

Chromatography: Perform chromatographic separation on a C18 column or similar. The

mobile phase typically consists of a gradient of water and an organic solvent (acetonitrile

or methanol), often with an additive like formic acid to improve ionization.

Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization

(ESI+) mode. Monitor the specific precursor-to-product ion transitions (Multiple Reaction

Monitoring or MRM) for both Metoxuron and Metoxuron-d6.

Metoxuron: Monitor the transition for the unlabelled compound (e.g., m/z 229 → product

ion).

Metoxuron-d6: Monitor the transition for the deuterated standard (e.g., m/z 235 →

product ion). The 6 Dalton mass shift ensures no cross-talk between the analyte and the

standard.

Data Analysis:

Generate a calibration curve by plotting the ratio of the peak area of Metoxuron to the

peak area of Metoxuron-d6 against the concentration of Metoxuron for each calibration

standard.

Calculate the same peak area ratio for the unknown samples.

Determine the concentration of Metoxuron in the samples by interpolating their peak area

ratios from the calibration curve. The use of the internal standard corrects for variations in

sample preparation, injection volume, and instrument response.[9]

Visualizations
The following diagrams illustrate the relationships and workflows associated with Metoxuron-
d6.
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Chemical Relationship

Metoxuron
(C10H13ClN2O2)

Metoxuron-d6
(C10D6H7ClN2O2)

Isotopic Substitution
(6H → 6D)

Click to download full resolution via product page

Caption: Relationship between Metoxuron and its deuterated analog.
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Quantitative Analysis Workflow using Metoxuron-d6

Sample Collection
(e.g., Soil, Water)

Analyte Extraction

Spike with Metoxuron-d6
(Internal Standard)

LC-MS/MS Analysis

Data Processing &
Quantification

Final Concentration
of Metoxuron

Click to download full resolution via product page

Caption: Workflow for quantification of Metoxuron using Metoxuron-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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